Cas no 79811-35-1 (Benzothiazole, 5-bromo-2-(4-bromophenyl)-)

• Product Name: Benzothiazole, 5-bromo-2-(4-bromophenyl)-
• CAS No: 79811-35-1
• MF: C₁₃H₇Br₂NS
• MW: 369.074380159378
• CID: 531928
• PubChem ID: 13587576
• Update Time: 2025-04-19

Benzothiazole, 5-bromo-2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 5-bromo-2-(4-bromophenyl)-
• 5-bromo-2-(4-bromophenyl)-1,3-benzothiazole
• 2-(4-bromophenyl)-5-bromobenzothiazole
• YZRLSPVALUJUEZ-UHFFFAOYSA-N
• SCHEMBL10989659
• 79811-35-1
• DTXSID50544469

• Inchi： 1S/C13H7Br2NS/c14-9-3-1-8(2-4-9)13-16-11-7-10(15)5-6-12(11)17-13/h1-7H
• InChI Key： YZRLSPVALUJUEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1)Br)S2

Computed Properties

• Exact Mass: 368.86455g/mol
• Monoisotopic Mass: 366.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 41.1Ų